N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]oxane-4-carboxamide
• InChI: InChI=1S/C11H16N2O5/c14-9-7-18-11(16)13(9)4-3-12-10(15)8-1-5-17-6-2-8/h8H,1-7H2,(H,12,15)
• InChI Key: IUCJLPVDCCOJBJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)NCCN2C(=O)COC2=O
• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol

Description

N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide, also known as Dioxazolone, is a chemical compound that has been widely used in scientific research. This compound has been extensively studied for its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Multidrug-Resistant Tuberculosis Treatment

Research into the treatment of multidrug-resistant (MDR) and extensively drug-resistant (XDR) tuberculosis has emphasized the importance of using a combination of drugs to which Mycobacterium tuberculosis isolates are likely to be susceptible. This approach involves selecting drugs through a stepwise process based on efficacy, safety, and cost, indicating a framework within which related compounds might be evaluated for their potential applications (Caminero et al., 2010).

Therapeutic Applications of Pyrazolines

Pyrazolines, a class of nitrogen-containing heterocyclic compounds, have been found to possess a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This suggests that compounds with similar structures could have significant therapeutic applications, providing a basis for further research into related molecules (Shaaban et al., 2012).

Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine

The pyrazolo[1,5-a]pyrimidine scaffold has shown a broad range of medicinal properties, such as anticancer, anti-infectious, and anti-inflammatory effects. The structure-activity relationship (SAR) studies highlight the potential for developing drug candidates using this scaffold, which could be relevant for the research and development of compounds like N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide (Cherukupalli et al., 2017).

Antioxidant Activity Measurement

The study of antioxidants and their mechanisms is crucial in various fields, including medicine. Understanding how to measure antioxidant activity can inform the development of new therapeutic agents, potentially including the investigation of compounds with similar structures to N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide for their antioxidant properties (Munteanu & Apetrei, 2021).

Multicomponent Synthesis of Pyrazole Derivatives

The synthesis of biologically active molecules containing the pyrazole moiety through multicomponent reactions highlights the versatility and therapeutic potential of this class. Such methodologies could be applicable to the synthesis and exploration of the biological activities of related compounds (Becerra et al., 2022).